Cas no 45095-69-0 (N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride)

N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride structure
45095-69-0 structure
Product Name:N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride
CAS No:45095-69-0
MF:C8H19N5
MW:185.269960641861
MDL:MFCD09037611
CID:929797
PubChem ID:23437065
Update Time:2025-07-11

N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,5-bis-(1-methylethyl)-biguanide
    • 1,5-Bis-(1-methylethyl)-biguanide HCl
    • 2-propan-2-yl-1-(N'-propan-2-ylcarbamimidoyl)guanidine
    • 1,5-BIS(1-METHYLETHYL)-BIGUANIDE
    • 1,5-Diisopropylbiguanide
    • Proguanil related compound D free base
    • UNII-YM7U5A2C2G
    • GS-18667 free base
    • DTXSID90196380
    • EN300-224033
    • Imidodicarbonimidic diamide, N,N'-bis(1-methylethyl)-
    • 1,5-Bis(1-methylethyl)biguanide
    • DB-215833
    • YM7U5A2C2G
    • Q27294587
    • Proguanil hydrochloride specified impurity D [EP]
    • 45095-69-0
    • 1,5-bis(isopropyl)biguanide
    • N-(propan-2-yl)-1-[N'-(propan-2-yl)carbamimidamido]methanimidamide
    • bis-isopropyl biguanide
    • AKOS006331137
    • PROGUANIL HYDROCHLORIDE IMPURITY D [EP IMPURITY]
    • SCHEMBL3058558
    • N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride
    • MDL: MFCD09037611
    • Inchi: 1S/C8H19N5/c1-5(2)11-7(9)13-8(10)12-6(3)4/h5-6H,1-4H3,(H5,9,10,11,12,13)
    • InChI Key: OWPVXRBXFUWWJQ-UHFFFAOYSA-N
    • SMILES: N(=C(/N)\N/C(/N)=N/C(C)C)/C(C)C

Computed Properties

  • Exact Mass: 185.16400
  • Monoisotopic Mass: 185.16404563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 88.8Ų

Experimental Properties

  • PSA: 83.79000
  • LogP: 1.81370

N-(propan-2-yl)-1-N'-(propan-2-yl)carbamimidamidomethanimidamide Hydrochloride Pricemore >>

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